N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide

• IUPAC Name: N-[[1-[(2-fluorophenyl)methyl]piperidin-4-yl]methyl]-N-(2-methoxyethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C22H28FN3O2/c1-28-15-14-26(22(27)19-6-10-24-11-7-19)16-18-8-12-25(13-9-18)17-20-4-2-3-5-21(20)23/h2-7,10-11,18H,8-9,12-17H2,1H3
• InChI Key: OVUYYKMZHPBIFW-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1CCN(CC1)CC2=CC=CC=C2F)C(=O)C3=CC=NC=C3
• Molecular Formula: C22H28FN3O2
• Molecular Weight: 385.5 g/mol

Description

N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide, also known as ML277, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide activates the Kir6.2/SUR1 channel by binding to a specific site on the Kir6.2 subunit. This binding leads to a conformational change in the channel, allowing it to open and allow the influx of potassium ions. This influx of potassium ions leads to depolarization of the cell membrane and subsequent insulin secretion.
Biochemical and Physiological Effects:
This compound has been shown to increase insulin secretion in both in vitro and in vivo studies. Additionally, this compound has been shown to increase energy expenditure and decrease body weight in animal studies. This compound has also been shown to have a protective effect on pancreatic beta cells, which are responsible for insulin secretion.

Advantages and Limitations for Lab Experiments

One advantage of N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide is that it is a small molecule compound, making it easier to synthesize and manipulate in the laboratory. Additionally, this compound has been shown to have a high potency and selectivity for the Kir6.2/SUR1 channel. However, one limitation of this compound is that it has a short half-life in vivo, which may limit its therapeutic potential.

Future Directions

There are several future directions for research on N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide. One direction is to further investigate its potential therapeutic applications in the treatment of diabetes and obesity. Additionally, further research is needed to understand the mechanism of action of this compound and its effects on other physiological systems. Finally, research is needed to develop more stable analogs of this compound that may have increased therapeutic potential.

Synthesis Methods

The synthesis of N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2-fluorobenzylamine with 4-piperidone to form 1-(2-fluorobenzyl)-4-piperidinone. This intermediate is then reacted with isonicotinic acid to form N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}isonicotinamide. Finally, the addition of a methoxyethyl group to the amine nitrogen of the isonicotinamide moiety using methoxyethyl chloroformate results in the formation of this compound.

Scientific Research Applications

N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)isonicotinamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of diabetes and obesity. This compound has been shown to activate the Kir6.2/SUR1 channel, which is involved in insulin secretion. This activation leads to an increase in insulin secretion, making this compound a potential treatment for type 2 diabetes. Additionally, this compound has been shown to increase energy expenditure and decrease body weight in animal studies, making it a potential treatment for obesity.